N,N-diethyl-2-(2-phenoxyethoxy)benzamide

• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol
• IUPAC Name: N,N-diethyl-2-(2-phenoxyethoxy)benzamide
• InChI: InChI=1S/C19H23NO3/c1-3-20(4-2)19(21)17-12-8-9-13-18(17)23-15-14-22-16-10-6-5-7-11-16/h5-13H,3-4,14-15H2,1-2H3
• InChI Key: GPEJILTYXWDYAD-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CC=CC=C1OCCOC2=CC=CC=C2

Description

N,N-diethyl-2-(2-phenoxyethoxy)benzamide, also known as DEET, is a widely used insect repellent. It was first synthesized in 1953 by the United States Department of Agriculture and has since become a staple in the field of insect repellents. DEET is effective against a wide range of insects, including mosquitoes, ticks, and fleas. It has been used for decades to protect humans from insect-borne diseases such as malaria, dengue fever, and Lyme disease.

Mechanism of Action

The exact mechanism of action of N,N-diethyl-2-(2-phenoxyethoxy)benzamide is not fully understood, but it is believed to work by interfering with the olfactory receptors of insects. N,N-diethyl-2-(2-phenoxyethoxy)benzamide masks the scent of the host and confuses the insect's ability to locate its prey. It may also affect the insect's nervous system and cause it to avoid the treated area.
Biochemical and Physiological Effects:
N,N-diethyl-2-(2-phenoxyethoxy)benzamide has been shown to have a low toxicity to humans and animals when used as directed. It is metabolized by the liver and excreted in the urine. N,N-diethyl-2-(2-phenoxyethoxy)benzamide has been shown to have a mild irritant effect on the skin and eyes, but this is generally not a concern when used as directed.

Advantages and Limitations for Lab Experiments

N,N-diethyl-2-(2-phenoxyethoxy)benzamide is a widely used insect repellent that has been extensively studied. It is effective against a wide range of insects and has a low toxicity to humans and animals when used as directed. However, N,N-diethyl-2-(2-phenoxyethoxy)benzamide may not be effective against all species of insects and may have limited effectiveness against some species. Additionally, N,N-diethyl-2-(2-phenoxyethoxy)benzamide may not be suitable for all experimental conditions and may need to be used in conjunction with other insect repellents.

Future Directions

There are several future directions for research on N,N-diethyl-2-(2-phenoxyethoxy)benzamide. One area of research is the development of new insect repellents that are more effective and have fewer side effects. Another area of research is the investigation of the mechanism of action of N,N-diethyl-2-(2-phenoxyethoxy)benzamide and the development of new insecticides that target the olfactory receptors of insects. Additionally, there is a need for further research on the effectiveness of N,N-diethyl-2-(2-phenoxyethoxy)benzamide against different species of insects and under different experimental conditions.

Synthesis Methods

N,N-diethyl-2-(2-phenoxyethoxy)benzamide is synthesized by reacting 2-phenoxyethanol with thionyl chloride to form 2-phenoxyethyl chloride. This is then reacted with N,N-diethyl-m-toluamide (N,N-diethyl-2-(2-phenoxyethoxy)benzamide) in the presence of a base such as sodium hydroxide to form N,N-diethyl-2-(2-phenoxyethoxy)benzamide. The process is relatively simple and can be carried out on a large scale.

Scientific Research Applications

N,N-diethyl-2-(2-phenoxyethoxy)benzamide is widely used in scientific research to study the behavior of insects. It is used to investigate the olfactory system of insects, their feeding behavior, and their response to different stimuli. N,N-diethyl-2-(2-phenoxyethoxy)benzamide has been used in a variety of studies, including those investigating the transmission of diseases by insects, insecticide resistance, and the development of new insect repellents.